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Basic Compound Information

Q: What are the basic identifiers for 7-Chloro-1-heptanol?
A: The following data is available for 7-Chloro-1-heptanol. Please always confirm these identifiers with your in-
house material receipt.

CAS Registry Number: 55944-70-2 [1]
Molecular Formula: C₇H₁₅ClO [1]

Molecular Weight: 150.65 g/mol [1]

Handling & Storage Precautions

Q: What are the key handling precautions for this compound?

A: Standard precautions for handling organic halides and alcohols should be applied in the absence of a specific

SDS.
Personal Protective Equipment (PPE): Wear nitrile rubber gloves (minimum layer thickness 0.4 mm)

and safety glasses with side-shields [2]. Use impervious clothing as needed.
Ventilation: Handle only outdoors or in a well-ventilated area to avoid accumulating vapor [2].

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces as a general precaution
for organic compounds [2].

Q: How should I store 7-Chloro-1-heptanol?

A: Adhere to the following storage conditions to ensure safety and compound integrity [3]:
Location: Store in a cool, dry, and well-ventilated place [2].

Container: Keep the container tightly closed in a dry environment [2].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1893639?utm_src=pdf-body
https://www.smolecule.com/products/s1893639?utm_src=pdf-interest
https://www.smolecule.com/products/s1893639?utm_src=pdf-body
https://www.smolecule.com/products/s1893639?utm_src=pdf-body
https://www.chemblink.com/MSDS/55944-70-2MSDS.htm
https://www.chemblink.com/MSDS/55944-70-2MSDS.htm
https://www.chemblink.com/MSDS/55944-70-2MSDS.htm
https://www.chemicalbook.com/msds/1-heptanol.htm
https://www.chemicalbook.com/msds/1-heptanol.htm
https://www.chemicalbook.com/msds/1-heptanol.htm
https://www.smolecule.com/products/s1893639?utm_src=pdf-body
https://s2.ehs.gatech.edu/segregation-and-storage-chemicals-according-hazard-class
https://www.chemicalbook.com/msds/1-heptanol.htm
https://www.chemicalbook.com/msds/1-heptanol.htm
https://www.smolecule.com/products/s1893639?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Segregation: This compound likely contains halogen and alcohol functional groups. Store it separately

from strong oxidizing agents, strong acids, and strong bases [3] [2]. Refer to the chemical
incompatibility matrix below.

Q: What should I do if I cannot find the specific SDS for my chemical?

A: Follow this general workflow to determine safe handling procedures.

Start: SDS Not Found

1. Identify Chemical Structure
and Functional Groups

2. Consult SDS for
Structural Analogs

3. Apply General Storage Rules
by Hazard Class

4. Use Conservative
PPE and Controls

Implement Preliminary
Safety Protocol

Click to download full resolution via product page

First Aid & Spill Response

Q: What are the first-aid measures if exposure occurs?

A: In case of exposure, take the following general actions and consult a physician immediately [2]:

Inhalation: Move person to fresh air.
Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse cautiously with water for at least 15 minutes.
Ingestion: Do NOT induce vomiting. Rinse mouth with water.
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Q: How should a spill be managed?

A:
Personal Precautions: Use appropriate personal protective equipment. Ensure adequate ventilation and

remove all sources of ignition [2].
Containment: Prevent the product from entering drains [2].

Clean-up: Contain spillage and collect it with an electrically protected vacuum cleaner or by wet-brushing.
Place in a suitable, closed container for disposal according to local regulations [2].

Chemical Incompatibility & Storage Matrix

The table below summarizes general chemical incompatibilities. 7-Chloro-1-heptanol should be considered a "Poisons,

organic" and "Organic solvent" for storage purposes. X indicates "Not compatible—do not store together" [3].

Acids,
inorganic

Acids,
oxidizing

Acids,
organic

Alkalis
(bases)

Oxidizers
Poisons,
inorganic

Poisons,
organic

Water-
reactives

Organic
solvents

Acids,
inorganic

X X X X

Acids,
oxidizing

X X X X X X

Acids,
organic

X X X X X X X

Alkalis
(bases)

X X X X X

Oxidizers X X X X

Poisons,
inorganic

X X X X X X

Poisons,
organic

X X

Water-
reactives

X X

Organic
solvents

X X X X
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Critical Disclaimer & Next Steps

The information provided here is a synthesis of general laboratory safety practices and analogous chemical data. It is not a

substitute for the specific Safety Data Sheet for your batch of 7-Chloro-1-heptanol.

To ensure your safety and protocol compliance, you must:

Obtain the SDS: Contact the manufacturer or supplier of your chemical directly to request the official Safety Data

Sheet [1].
Verify Physical Data: The flammability and toxicity data for 1-Heptanol (e.g., flash point of 76°C) [2] are for a different

compound and should not be assumed for 7-Chloro-1-heptanol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1893639#handling-and-storage-precautions-for-7-

chloro-1-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact

our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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